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Compound of Interest

Compound Name: 2,5-Dihydroxy-1,4-benzoquinone

Cat. No.: B7766668 Get Quote

Researchers and laboratory professionals must handle the disposal of 2,5-Dihydroxy-1,4-
benzoquinone with diligence to ensure personnel safety and environmental compliance. This

guide provides a comprehensive, step-by-step procedure for the proper disposal of this

chemical, grounded in safety data sheet recommendations. Adherence to these protocols is

crucial due to the compound's hazardous properties.

Hazard Profile and Safety Summary
2,5-Dihydroxy-1,4-benzoquinone is classified as a hazardous substance. Understanding its

hazard profile is the first step in ensuring safe handling and disposal.
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Hazard Classification GHS Hazard Statements
Precautionary Statement
(Disposal)

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P501: Dispose of

contents/container to an

authorized hazardous or

special waste collection point

in accordance with any local

regulation.[1][2]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE) for Disposal
Before handling 2,5-Dihydroxy-1,4-benzoquinone for disposal, it is imperative to wear

appropriate Personal Protective Equipment (PPE) to prevent exposure.

Hand Protection: Wear chemical-resistant gloves.[1][3][4]

Eye/Face Protection: Use safety goggles or glasses.[1][3][4]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[3][4]

Respiratory Protection: In case of dust or aerosols, use a NIOSH/MSHA approved respirator.

[1][4]
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Step-by-Step Disposal Procedure
The disposal of 2,5-Dihydroxy-1,4-benzoquinone must be conducted in compliance with

local, state, and federal regulations. The following steps outline a general procedure for its

proper disposal in a laboratory setting.

Waste Identification and Segregation:

Collect waste 2,5-Dihydroxy-1,4-benzoquinone, including any contaminated materials

(e.g., weighing paper, gloves, paper towels from a spill), in a designated and compatible

container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.[5]

Container Labeling:

The waste container must be clearly and accurately labeled.

The label should include the words "Hazardous Waste," the full chemical name "2,5-
Dihydroxy-1,4-benzoquinone," and the associated hazards (e.g., "Harmful," "Irritant").[5]

Temporary Storage in the Laboratory:

Store the sealed and labeled waste container in a designated hazardous waste

accumulation area within the laboratory.[5]

This area should be well-ventilated, secure, and away from incompatible materials such as

strong oxidizing agents.[3][5]

Keep the container tightly closed.[1][2][3]

Arranging for Final Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal company to

schedule a pickup for the waste.[5]

Provide them with the complete chemical name and any available safety data.[5]
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The final disposal must be carried out at an approved and licensed waste disposal facility.

[2][3]

Spill Response and Cleanup:

In the event of a spill, immediately alert personnel in the area.[1]

Wearing appropriate PPE, clean up spills promptly.[1]

For minor spills, use dry clean-up procedures and avoid generating dust.[1] You can

sweep or vacuum the material and place it into a suitable, labeled container for disposal.

[1][3][4]

For major spills, evacuate the area and contact your institution's emergency response

team.[1]

Prevent spilled material from entering drains or waterways.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2,5-Dihydroxy-1,4-benzoquinone.
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Phase 1: In-Lab Waste Management

Phase 2: Final Disposal
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Caption: Disposal workflow for 2,5-Dihydroxy-1,4-benzoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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